Cas no 882980-86-1 (Ethyl (2S)-2,3-dihydro-1,4-benzodioxine-2-carboxylate)

• Product Name: Ethyl (2S)-2,3-dihydro-1,4-benzodioxine-2-carboxylate
• CAS No: 882980-86-1
• MF: C₁₁H₁₂O₄
• MW: 208.210583686829
• CID: 1921233
• PubChem ID: 7062755
• Update Time: 2025-05-24

Ethyl (2S)-2,3-dihydro-1,4-benzodioxine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl (2S)-2,3-dihydro-1,4-benzodioxine-2-carboxylate
• 1,4-Benzodioxin-2-carboxylic acid, 2,3-dihydro-, ethyl ester, (2S)-
• ethyl (3S)-2,3-dihydro-1,4-benzodioxine-3-carboxylate
• (S)-ETHYL 2,3-DIHYDROBENZO[B][1,4]DIOXINE-2-CARBOXYLATE
• (S)-ETHYL2,3-DIHYDROBENZO[B][1,4]DIOXINE-2-CARBOXYLATE
• Ethyl (2S)-2,3-dihydro-1,4-benzodioxin-2-carboxylate
• DTXSID101219382
• DB-328138
• 882980-86-1

• MDL： MFCD22377986
• Inchi： 1S/C11H12O4/c1-2-13-11(12)10-7-14-8-5-3-4-6-9(8)15-10/h3-6,10H,2,7H2,1H3/t10-/m0/s1
• InChI Key： DDIGEMWIKJMEIU-JTQLQIEISA-N
• SMILES： O1C2C=CC=CC=2OC[C@H]1C(=O)OCC

Computed Properties

• Exact Mass: 208.07355886Da
• Monoisotopic Mass: 208.07355886Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 44.8Ų

Additional information on Ethyl (2S)-2,3-dihydro-1,4-benzodioxine-2-carboxylate

Ethyl (2S)-2,3-dihydro-1,4-benzodioxine-2-carboxylate (CAS No. 882980-86-1): A Comprehensive Overview

Ethyl (2S)-2,3-dihydro-1,4-benzodioxine-2-carboxylate, identified by the chemical formula C₁₁H₁₁NO₃ and assigned the CAS number 882980-86-1, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the benzodioxine class, a structural motif known for its diverse biological activities. The (2S) configuration at the second carbon atom indicates a specific stereochemical arrangement that may influence its pharmacological properties.

The benzodioxine scaffold is structurally related to the well-known indole alkaloids and has been explored for various therapeutic applications. Ethyl (2S)-2,3-dihydro-1,4-benzodioxine-2-carboxylate, in particular, has garnered attention due to its potential as a precursor or intermediate in the synthesis of bioactive molecules. The presence of a carboxylate ester group at the 2-position and a hydroxyl group at the 3-position contributes to its reactivity and functional versatility.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their pharmacological potential. The benzodioxine core has been investigated for its role in modulating various biological pathways, including those involved in neurotransmission and inflammation. Ethyl (2S)-2,3-dihydro-1,4-benzodioxine-2-carboxylate represents a promising candidate for further exploration in this context.

One of the key areas of research involving Ethyl (2S)-2,3-dihydro-1,4-benzodioxine-2-carboxylate is its potential application in the development of central nervous system (CNS) therapeutics. Studies have suggested that compounds with similar structural motifs may interact with neurotransmitter systems, potentially leading to effects on mood regulation, pain perception, and cognitive function. The stereochemistry of this compound, particularly the (S) configuration at the chiral center, is critical for determining its biological activity and selectivity.

Furthermore, the carboxylate ester group in Ethyl (2S)-2,3-dihydro-1,4-benzodioxine-2-carboxylate offers opportunities for further chemical modification. This functionality can be utilized to link the compound to other pharmacophores or to explore different derivatives with enhanced or modified biological profiles. Such modifications are essential in drug discovery pipelines to optimize potency, selectivity, and pharmacokinetic properties.

The synthesis of Ethyl (2S)-2,3-dihydro-1,4-benzodioxine-2-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include cyclization reactions to form the benzodioxine ring system followed by functional group transformations to introduce the carboxylate ester moiety. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such compounds.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions of Ethyl (2S)-2,3-dihydro-1,4-benzodioxine-2-carboxylate with biological targets. These studies help predict binding affinities and identify potential lead compounds for further development. Additionally, computational approaches can aid in optimizing synthetic routes by predicting reaction outcomes and minimizing experimental trials.

The pharmacokinetic profile of Ethyl (2S)-2,3-dihydro-1,4-benzodioxine-2-carboxylate is another critical aspect that needs thorough investigation. Factors such as absorption, distribution, metabolism, and excretion (ADME) must be carefully evaluated to ensure that the compound behaves favorably in vivo. Preclinical studies often involve assessing these parameters using animal models to predict human pharmacokinetics and identify potential liabilities early in the drug development process.

In conclusion, Ethyl (2S)-2,3-dihydro-1,4-benzodioxine-2-carboxylate (CAS No. 882980-86-1) represents a promising compound with potential applications in pharmaceutical research. Its unique structural features and stereochemistry make it an attractive candidate for further exploration in drug discovery programs targeting central nervous system disorders and other therapeutic areas. Continued research into this compound will likely yield valuable insights into its biological activity and potential clinical utility.